![molecular formula C6H4FN3 B1442016 8-Fluoro-[1,2,4]triazolo[4,3-a]pyridine CAS No. 1019026-04-0](/img/structure/B1442016.png)
8-Fluoro-[1,2,4]triazolo[4,3-a]pyridine
Overview
Description
“8-Fluoro-[1,2,4]triazolo[4,3-a]pyridine” is a chemical compound with the CAS Number: 1019026-04-0. It has a molecular weight of 137.12 and its IUPAC name is 8-fluoro [1,2,4]triazolo [4,3-a]pyridine .
Molecular Structure Analysis
The InChI code for “8-Fluoro-[1,2,4]triazolo[4,3-a]pyridine” is 1S/C6H4FN3/c7-5-2-1-3-10-4-8-9-6(5)10/h1-4H . This indicates the presence of carbon, hydrogen, fluorine, and nitrogen atoms in the molecule.Scientific Research Applications
Antimicrobial Applications
Triazoles, including the 8-Fluoro derivative, have been recognized for their potent antimicrobial properties. They are capable of inhibiting the growth of a wide range of pathogens by interfering with the synthesis of the microbial cell membrane . This makes them valuable in the development of new antimicrobial agents, especially in the face of rising antibiotic resistance.
Anticancer Research
The structural flexibility of triazoles allows for the creation of novel molecules with potential anticancer activities. By accommodating various substituents, researchers can synthesize derivatives that may interact with specific cancer cell lines, leading to the development of targeted cancer therapies .
Antiviral Therapeutics
Triazoles and their derivatives have shown promise in antiviral therapy. Their ability to bind with viral enzymes and inhibit viral replication makes them candidates for the treatment of diseases caused by viruses, including emerging infections .
Antitubercular Activity
The fight against tuberculosis (TB) benefits from the discovery of triazole derivatives that exhibit antitubercular properties. These compounds can be designed to target the mycobacterial enzymes and structures, contributing to the TB drug discovery efforts .
Organocatalysis
In the field of catalysis, triazoles, including the 8-Fluoro derivative, are used as organocatalysts due to their ability to facilitate various chemical reactions. This application is crucial in the synthesis of complex organic compounds and in industrial chemical processes .
Material Science
The unique properties of triazoles extend to material science, where they are used in the creation of new materials with desirable characteristics such as enhanced stability, conductivity, or specific binding capabilities .
Safety and Hazards
properties
IUPAC Name |
8-fluoro-[1,2,4]triazolo[4,3-a]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4FN3/c7-5-2-1-3-10-4-8-9-6(5)10/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GVXGQKXEILGHFD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C=NN=C2C(=C1)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4FN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
137.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Fluoro-[1,2,4]triazolo[4,3-a]pyridine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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